Cas no 61823-56-1 (7-hydroxy-2-(4-hydroxyphenyl)-5-methoxy-2,3-dihydro-4H-chromen-4-one)

7-hydroxy-2-(4-hydroxyphenyl)-5-methoxy-2,3-dihydro-4H-chromen-4-one structure
61823-56-1 structure
Product Name:7-hydroxy-2-(4-hydroxyphenyl)-5-methoxy-2,3-dihydro-4H-chromen-4-one
CAS No:61823-56-1
MF:C16H14O5
MW:286.279365062714
CID:1630366
PubChem ID:188424
Update Time:2025-04-21

7-hydroxy-2-(4-hydroxyphenyl)-5-methoxy-2,3-dihydro-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

    • 7-hydroxy-2-(4-hydroxyphenyl)-5-methoxy-2,3-dihydro-4H-chromen-4-one
    • 7-hydroxy-2-(4-hydroxyphenyl)-5-methoxy-2,3-dihydrochromen-4-one
    • Naringenin 5-methyl ether
    • 7-Hydroxy-2-(4-hydroxyphenyl)-5-methoxychroman-4-one
    • SCHEMBL773766
    • Flavanone, 4',7-dihydroxy-5-methoxy-
    • 61823-56-1
    • 5-O-Methylnaringenin; 7,4'-Dihydroxy-5-methoxyflavanone; Naringenin 5-methyl ether
    • CHEMBL501251
    • B0005-189879
    • 7,4'-Dihydroxy-5-methoxyflavanon
    • LMPK12140555
    • AKOS030559476
    • 5-Methoxynaringenin
    • CHEBI:178313
    • 4H-1-Benzopyran-4-one, 2,3-dihydro-7-hydroxy-2-(4-hydroxyphenyl)-5-methoxy-
    • Inchi: 1S/C16H14O5/c1-20-14-6-11(18)7-15-16(14)12(19)8-13(21-15)9-2-4-10(17)5-3-9/h2-7,13,17-18H,8H2,1H3
    • InChI Key: CWZLMWSCLBFCBY-UHFFFAOYSA-N
    • SMILES: O1C2C=C(C=C(C=2C(CC1C1C=CC(=CC=1)O)=O)OC)O

Computed Properties

  • Exact Mass: 286.08412
  • Monoisotopic Mass: 286.08412354g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 377
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 76Ų

Experimental Properties

  • PSA: 75.99
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